Cas no 180903-13-3 (1H-Pyrazole-4-carbonitrile,5-amino-3-(3-chlorophenyl)-1-(1,1-dimethylethyl)-)

• Product Name: 1H-Pyrazole-4-carbonitrile,5-amino-3-(3-chlorophenyl)-1-(1,1-dimethylethyl)-
• CAS No: 180903-13-3
• MF: C₁₄H₁₅ClN₄
• MW: 274.748701334
• CID: 1377707
• Update Time: 2024-08-16

1H-Pyrazole-4-carbonitrile,5-amino-3-(3-chlorophenyl)-1-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile,5-amino-3-(3-chlorophenyl)-1-(1,1-dimethylethyl)-
• 1H-Pyrazole-4-carbonitrile, 5-amino-3-(3-chlorophenyl)-1-(1,1-dimethylethyl)-

• Inchi： 1S/C14H15ClN4/c1-14(2,3)19-13(17)11(8-16)12(18-19)9-5-4-6-10(15)7-9/h4-7H,17H2,1-3H3
• InChI Key： RJLOXZOMRWGZLK-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)C(N)=C(C#N)C(C2=CC=CC(Cl)=C2)=N1

Computed Properties

• Exact Mass: 274.09875

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 479.9±45.0 °C(Predicted)
• PSA: 67.63
• pka: -0.36±0.10(Predicted)